![molecular formula C11H11F6N B1612053 1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine CAS No. 685503-45-1](/img/structure/B1612053.png)
1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine
Overview
Description
“1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine” is a chemical compound. However, there is limited information available about this specific compound . It’s worth noting that compounds with similar structures, such as “1-[3,5-Bis(trifluoromethyl)phenyl]propan-2-ol” and “1-Propanone, 1-[3,5-bis(trifluoromethyl)phenyl]-”, have been studied .
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, ®-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine, a key chiral intermediate of selective tetrodotoxin-sensitive blockers, was efficiently synthesized by a bienzyme cascade system formed by with R-ω-transaminase (ATA117) and an alcohol dehydrogenase (ADH) co-expression system .
Chemical Reactions Analysis
The chemical reactions involving “1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine” are not well-documented. However, the reactions of similar compounds have been studied .
Scientific Research Applications
Key Intermediate in Painkillers
This compound is a key chiral intermediate in the synthesis of selective tetrodotoxin-sensitive blockers, which are used as painkillers . It is synthesized efficiently by a bienzyme cascade system formed by R-ω-transaminase (ATA117) and an alcohol dehydrogenase (ADH) .
Production of Chiral Amines
The compound is used in the production of chiral amines . The use of ATA117 as the biocatalyst for the amination of 3,5-bistrifluoromethylacetophenone led to the highest efficiency in product performance .
Biocatalysis
The compound is used in biocatalysis . A bienzyme cascade system was constructed by five different expression systems, utilizing recombinant engineered bacteria .
Production of (S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
The compound is used in the high-efficient production of (S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol via a whole-cell catalyst in a deep-eutectic solvent-containing micro-aerobic medium system .
Catalyst Development
The compound is used extensively in promoting organic transformations, and the 3,5-bis(trifluoromethyl)phenyl motif thereof is used ubiquitously in H-bond catalysts .
Chemical Derivatization
The compound is used in chemical derivatization of amino-functionalized model surfaces .
Mechanism of Action
Target of Action
It’s known that compounds with similar structures, such as fluoxetine, target the serotonin reuptake transporter protein .
Mode of Action
Fluoxetine, a compound with a similar structure, blocks the reuse of serotonin by blocking the reuptake transporter protein, which is located in the presynaptic terminal .
Biochemical Pathways
Compounds with similar structures have been found to activate substrates and subsequently stabilize partially developing negative charges (eg, oxyanions) in the transition states employing explicit double hydrogen bonding .
Pharmacokinetics
The molecular weight of the compound is 27017 , which could influence its bioavailability.
Result of Action
Compounds with similar structures have been found to react with dimethoxybenzenes or methylene-1,2-dioxybenzenes to furnish vinylogous trifluoroacetylation products .
Action Environment
It’s known that the compound should be stored in a dark place, sealed in dry conditions, and at room temperature .
Safety and Hazards
Future Directions
The future directions for the study of “1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine” are not well-documented. However, related compounds such as ®-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine have been studied .
properties
IUPAC Name |
1-[3,5-bis(trifluoromethyl)phenyl]propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F6N/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5,9H,2,18H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDBPNFXZESJTAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F6N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594956 | |
Record name | 1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine | |
CAS RN |
685503-45-1 | |
Record name | 1-[3,5-Bis(trifluoromethyl)phenyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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